molecular formula C10H12ClN3 B1194365 2-(2-Methyl-4-chlorophenylamino)-2-imidazoline CAS No. 4201-26-7

2-(2-Methyl-4-chlorophenylamino)-2-imidazoline

Cat. No. B1194365
CAS RN: 4201-26-7
M. Wt: 209.67 g/mol
InChI Key: WCJNRJDOHCANAL-UHFFFAOYSA-N
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Description

2-(2-Methyl-4-chlorophenylamino)-2-imidazoline, also known as 2-(2-Methyl-4-chlorophenylamino)-2-imidazoline, is a useful research compound. Its molecular formula is C10H12ClN3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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properties

CAS RN

4201-26-7

Product Name

2-(2-Methyl-4-chlorophenylamino)-2-imidazoline

Molecular Formula

C10H12ClN3

Molecular Weight

209.67 g/mol

IUPAC Name

N-(4-chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine

InChI

InChI=1S/C10H12ClN3/c1-7-6-8(11)2-3-9(7)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)

InChI Key

WCJNRJDOHCANAL-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)Cl)NC2=NCCN2

Canonical SMILES

CC1=C(C=CC(=C1)Cl)NC2=NCCN2

Other CAS RN

4201-26-7

synonyms

2-(2-methyl-4-chlorophenylamino)-2-imidazoline
2-(2-methyl-4-chlorophenylamino)-2-imidazoline hydrochloride
CDMI

Origin of Product

United States

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